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  3. [4-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]carbamoylamino]-3-methoxyphenyl] thiocyanate
[4-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]carbamoylamino]-3-methoxyphenyl] thiocyanate [4-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]carbamoylamino]-3-methoxyphenyl] thiocyanate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0805651
InChI: InChI=1S/C25H21N5O4S/c1-16-19(13-26)23(31)30(11-10-17-6-4-3-5-7-17)24(32)20(16)14-28-25(33)29-21-9-8-18(35-15-27)12-22(21)34-2/h3-9,12,14H,10-11H2,1-2H3,(H2,28,29,33)/b20-14-
SMILES: CC1=C(C(=O)N(C(=O)C1=CNC(=O)NC2=C(C=C(C=C2)SC#N)OC)CCC3=CC=CC=C3)C#N
Molecular Formula: C25H21N5O4S
Molecular Weight: 487.5 g/mol

[4-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]carbamoylamino]-3-methoxyphenyl] thiocyanate

CAS No.:

Cat. No.: VC0805651

Molecular Formula: C25H21N5O4S

Molecular Weight: 487.5 g/mol

* For research use only. Not for human or veterinary use.

[4-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]carbamoylamino]-3-methoxyphenyl] thiocyanate -

Specification

Molecular Formula C25H21N5O4S
Molecular Weight 487.5 g/mol
IUPAC Name [4-[[(Z)-[5-cyano-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridin-3-ylidene]methyl]carbamoylamino]-3-methoxyphenyl] thiocyanate
Standard InChI InChI=1S/C25H21N5O4S/c1-16-19(13-26)23(31)30(11-10-17-6-4-3-5-7-17)24(32)20(16)14-28-25(33)29-21-9-8-18(35-15-27)12-22(21)34-2/h3-9,12,14H,10-11H2,1-2H3,(H2,28,29,33)/b20-14-
Standard InChI Key JXTIKGBIQMKDCF-ZHZULCJRSA-N
Isomeric SMILES CC\1=C(C(=O)N(C(=O)/C1=C\NC(=O)NC2=C(C=C(C=C2)SC#N)OC)CCC3=CC=CC=C3)C#N
SMILES CC1=C(C(=O)N(C(=O)C1=CNC(=O)NC2=C(C=C(C=C2)SC#N)OC)CCC3=CC=CC=C3)C#N
Canonical SMILES CC1=C(C(=O)N(C(=O)C1=CNC(=O)NC2=C(C=C(C=C2)SC#N)OC)CCC3=CC=CC=C3)C#N

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